Cas no 1805450-77-4 (4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine
• CAS No: 1805450-77-4
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4887510
• Update Time: 2025-05-25

4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine

• Inchi： 1S/C8H8ClF2NO2/c1-14-6-4(3-9)2-5(7(10)11)12-8(6)13/h2,7H,3H2,1H3,(H,12,13)
• InChI Key： CBSXWIYIVGXLNE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)NC(C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1
• Topological Polar Surface Area: 38.3

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine

Recent Advances in the Study of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS: 1805450-77-4)

The compound 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS: 1805450-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine, which serves as a key intermediate in the preparation of various bioactive molecules. The presence of both chloromethyl and difluoromethyl groups on the pyridine ring provides multiple sites for further functionalization, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors and antimicrobial agents, demonstrating its broad utility in drug discovery.

In terms of biological activity, preliminary investigations have revealed that derivatives of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine exhibit promising inhibitory effects against several disease-relevant targets. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its structural motifs have been incorporated into the design of new antibacterial agents, with some derivatives displaying efficacy against drug-resistant bacterial strains.

The mechanism of action of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine derivatives is currently under investigation. Computational modeling and in vitro studies suggest that these compounds may interact with specific protein targets, modulating their function in ways that could be therapeutically beneficial. Further research is needed to fully elucidate these mechanisms and optimize the compound's pharmacological properties.

Looking ahead, the development of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-based therapeutics faces several challenges, including improving bioavailability and reducing potential off-target effects. However, the compound's unique chemical properties and demonstrated biological activities make it a promising candidate for further exploration in drug development. Continued research in this area is expected to yield valuable insights and potentially lead to the discovery of new treatments for various diseases.